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Introduction
ITIC-4F, a non-fullerene acceptor, has garnered significant attention in the field of organic

photovoltaics due to its broad absorption spectrum and excellent electron-accepting properties.

[1] The electron mobility of ITIC-4F is a critical parameter that directly influences the

performance of organic solar cells by affecting charge transport and extraction efficiency.[2]

Accurate and reliable measurement of electron mobility is therefore essential for material

characterization, device optimization, and understanding the fundamental charge transport

mechanisms.

This document provides detailed application notes and experimental protocols for measuring

the electron mobility in ITIC-4F thin-film devices. The primary method discussed is the Space-

Charge Limited Current (SCLC) technique, which is a widely used and reliable method for

determining charge carrier mobility in organic semiconductors.[3][4] Additionally, protocols for

Field-Effect Transistor (FET) and Time-of-Flight (TOF) measurements are presented as

alternative or complementary techniques.
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Key Experimental Techniques
Several methods are employed to determine the charge carrier mobility in organic

semiconductors. The most common techniques include:

Space-Charge Limited Current (SCLC): A steady-state measurement performed on a single-

carrier device (electron-only or hole-only) with ohmic contacts.[3][4] It is a relatively

straightforward method for thin-film analysis.

Field-Effect Transistor (FET): This technique measures the mobility in a transistor

configuration where a gate electrode modulates the charge carrier density in the

semiconductor channel.[5][6]

Time-of-Flight (TOF): A transient technique that measures the time it takes for a packet of

photogenerated charge carriers to drift across a thick film under an applied electric field.[7][8]

[9]

Quantitative Data Summary
The electron mobility of ITIC-4F can vary depending on factors such as film processing

conditions, temperature, and device architecture. The following table summarizes reported

electron mobility values for ITIC-4F.

Measurement
Technique

Device
Structure/Blen
d

Annealing
Temperature
(°C)

Electron
Mobility (μe)
(cm²/Vs)

Reference

SCLC
Electron-only

device
As-cast 2.9 x 10⁻⁴ [2]

SCLC
PBDB-T:IT-4F

blend
Optimized 3.80 x 10⁻⁴ [10]

FET
Bottom-gate, top-

contact
150 ~1 x 10⁻³ [2]

TOF Neat Film As-cast
7.4 x 10⁻⁴ (for

ITIC)
[11]
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Experimental Protocols
Space-Charge Limited Current (SCLC) Method
The SCLC method is used to determine the bulk mobility of a material in a diode structure.[3]

For measuring electron mobility, an "electron-only" device is fabricated to ensure that the

current is dominated by the transport of electrons.[3][12]

Principle: When an ohmic contact injects more charge carriers than the semiconductor can

transport, a space charge builds up. In this regime, the current density (J) is limited by the

space charge and is related to the applied voltage (V) by the Mott-Gurney law for a trap-free

semiconductor[3][13]:

J = (9/8) * ε₀ * εᵣ * μ * (V²/L³)

where:

ε₀ is the permittivity of free space

εᵣ is the relative dielectric constant of the material

μ is the charge carrier mobility

L is the thickness of the active layer

By plotting J vs. V² on a log-log scale, the mobility can be extracted from the slope of the linear

region.

Protocol for Electron-Only Device Fabrication and Measurement:

Substrate Preparation:

Begin with pre-patterned Indium Tin Oxide (ITO) coated glass substrates.

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun and then treat them with UV-ozone for 15 minutes

to improve the work function and remove organic residues.
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Electron Injection/Transport Layer Deposition:

To ensure efficient electron injection and hole blocking, deposit a layer of Zinc Oxide (ZnO)

or a similar electron transport material onto the ITO.

For ZnO, a sol-gel solution can be spin-coated at 3000 rpm for 30 seconds, followed by

annealing at 150°C for 20 minutes in air.

ITIC-4F Active Layer Deposition:

Prepare a solution of ITIC-4F in a suitable solvent (e.g., chloroform, chlorobenzene) at a

concentration of 10 mg/mL.

Spin-coat the ITIC-4F solution onto the ZnO layer to achieve the desired thickness

(typically 80-120 nm). The spin speed and time will need to be optimized.

Anneal the film at a specified temperature (e.g., 100-150°C) on a hotplate in a nitrogen-

filled glovebox to control the morphology.

Top Electrode Deposition:

To create an ohmic contact for electron injection, a low work function metal is required. A

common choice is to use a thin layer of a material like Calcium (Ca) or Barium (Ba)

followed by a thicker protective layer of Aluminum (Al).

Transfer the substrates into a thermal evaporator.

Deposit ~10 nm of Ca followed by ~100 nm of Al at a pressure below 10⁻⁶ Torr.

Device Encapsulation and Measurement:

Encapsulate the devices with a glass slide and UV-curable epoxy in a nitrogen

environment to prevent degradation from air and moisture.

Measure the current density-voltage (J-V) characteristics in the dark using a source

measure unit (e.g., Keithley 2400).

Apply a voltage sweep (e.g., from 0 to 10 V) and record the corresponding current.
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Data Analysis:

Plot J vs. V on a log-log scale.

Identify the region where the slope is approximately 2, which corresponds to the SCLC

regime.[4]

Plot J vs. V² for this region and perform a linear fit.

Calculate the electron mobility (μₑ) using the rearranged Mott-Gurney equation.

Field-Effect Transistor (FET) Method
FET measurements provide information about the charge transport along the dielectric-

semiconductor interface.

Principle: In an OFET, the current between the source and drain electrodes is modulated by the

voltage applied to the gate electrode. The mobility is calculated from the transfer characteristics

(Drain Current, I_D vs. Gate Voltage, V_G) in the saturation regime using the following

equation[14]:

I_D = (W / 2L) * μ * Cᵢ * (V_G - V_T)²

where:

W is the channel width

L is the channel length

μ is the field-effect mobility

Cᵢ is the capacitance per unit area of the gate dielectric

V_T is the threshold voltage

Protocol for Bottom-Gate, Top-Contact OFET Fabrication and Measurement:

Substrate and Gate Electrode:
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Use a heavily doped silicon wafer (n⁺⁺-Si) as the substrate, which also serves as the

common gate electrode.

A thermally grown layer of Silicon Dioxide (SiO₂) on the wafer (typically 200-300 nm thick)

acts as the gate dielectric.

Clean the SiO₂/Si substrate using standard procedures.

Dielectric Surface Treatment:

To improve the film growth and device performance, treat the SiO₂ surface with a self-

assembled monolayer, such as octadecyltrichlorosilane (OTS).

ITIC-4F Semiconductor Layer Deposition:

Deposit a thin film of ITIC-4F (typically 30-50 nm) onto the treated dielectric surface via

spin-coating or other solution-processing techniques.

Anneal the film as required.

Source and Drain Electrode Deposition:

Use a shadow mask to define the source and drain electrodes.

Thermally evaporate a suitable metal for electron injection, such as Gold (Au) with a thin

injection layer or a low work function metal like Calcium/Aluminum, to form the source and

drain contacts.

Measurement:

Place the device in a probe station, preferably under vacuum or in an inert atmosphere.

Use semiconductor parameter analyzers to measure the output (I_D vs. V_D at constant

V_G) and transfer (I_D vs. V_G at constant V_D) characteristics.

To measure electron mobility (n-channel operation), apply a positive gate voltage.

Data Analysis:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b15550478/docs?utm_src=pdf-body#measuring-electron-mobility-in-itic-4f-devices-application-notes-and-protocols
https://www.benchchem.com/product/b15550478/docs?utm_src=pdf-body#measuring-electron-mobility-in-itic-4f-devices-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15550478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot the square root of I_D versus V_G from the transfer curve in the saturation region.

The mobility can be extracted from the slope of the linear portion of this plot.

Time-of-Flight (TOF) Method
TOF is a direct method to measure the drift mobility of charge carriers in thick films.[15]

Principle: A short pulse of highly absorbed light generates a sheet of charge carriers near one

electrode. Under an applied electric field, these carriers drift across the sample to the opposite

electrode. The time it takes for the carriers to traverse the sample (the transit time, t_T) is

measured from the transient photocurrent profile. The mobility is then calculated as[16]:

μ = L / (t_T * E) = L² / (t_T * V)

where:

L is the film thickness

E is the applied electric field (V/L)

V is the applied voltage

Protocol for TOF Measurement:

Sample Preparation:

Prepare a "sandwich" structure with a thick film of ITIC-4F (typically > 1 µm) between two

electrodes.[7]

One electrode must be semi-transparent to allow for photoexcitation.

The device structure would be similar to the SCLC device but with a much thicker active

layer.

Measurement Setup:

The sample is placed in a circuit with a voltage source and a series resistor.
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A pulsed laser with a photon energy above the bandgap of ITIC-4F is used to generate the

charge carriers.

The transient photocurrent across the series resistor is monitored with a fast oscilloscope.

Measurement Procedure:

Apply a constant DC bias across the device.

A short laser pulse illuminates the semi-transparent electrode, creating electron-hole pairs.

To measure electron mobility, the transparent electrode is negatively biased to drive the

electrons across the film.

Record the resulting photocurrent transient.

Data Analysis:

The transit time (t_T) is typically determined from the "kink" or change in slope in the

photocurrent transient when plotted on a log-log or linear scale.

Calculate the mobility using the TOF equation.

Measurements are often repeated at different applied voltages to check for field

dependence of the mobility.
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Device Fabrication

Measurement & Analysis

Substrate Cleaning (ITO)

ETL Deposition (e.g., ZnO)

ITIC-4F Film Deposition

Top Electrode Deposition (Ca/Al)

J-V Measurement (Dark)

Plot log(J) vs. log(V)

Identify SCLC Region (slope ≈ 2)

Plot J vs. V²

Linear Fit & Mobility Extraction

Click to download full resolution via product page

Caption: SCLC Experimental Workflow.
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Device Fabrication

Measurement & Analysis

Substrate Prep (Si/SiO₂)

Dielectric Surface Treatment

ITIC-4F Film Deposition

Source/Drain Deposition

Measure Transfer Characteristics (I_D vs. V_G)

Plot sqrt(I_D) vs. V_G

Linear Fit in Saturation Region

Extract Mobility from Slope

Click to download full resolution via product page

Caption: FET Experimental Workflow.
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Sample Preparation

Measurement & Analysis

Prepare Thick ITIC-4F Film (>1µm)

Deposit Electrodes (one semi-transparent)

Apply Voltage Bias

Excite with Laser Pulse

Record Photocurrent Transient

Determine Transit Time (t_T)

Calculate Mobility

Click to download full resolution via product page

Caption: TOF Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15550478/docs#measuring-electron-mobility-in-itic-
4f-devices-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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